Cas no 97903-01-0 (2-(6-bromo-1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol)

• Product name: 2-(6-bromo-1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol
• CAS No: 97903-01-0
• MF: C₁₂H₁₅OBr
• MW: 255.151
• MDL: MFCD27935181
• CID: 4370800

2-(6-bromo-1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneethanol, 6-bromo-1,2,3,4-tetrahydro-
• 2-(6-bromo-1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol

• MDL： MFCD27935181

Additional information on 2-(6-bromo-1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol

Comprehensive Overview of 2-(6-bromo-1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol (CAS No. 97903-01-0)

2-(6-bromo-1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol (CAS No. 97903-01-0) is a brominated tetrahydronaphthalene derivative with significant applications in pharmaceutical and organic synthesis. This compound, often referred to as a key intermediate in drug development, has garnered attention due to its unique structural properties and potential biological activities. Researchers and chemists are increasingly exploring its utility in designing novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and anti-inflammatory therapies.

The molecular structure of 2-(6-bromo-1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol features a bromine atom at the 6-position of the tetrahydronaphthalene ring, which enhances its reactivity and makes it a valuable building block in synthetic chemistry. The presence of the hydroxyl group further allows for derivatization, enabling the creation of diverse analogs with tailored properties. This versatility has led to its inclusion in high-throughput screening libraries and medicinal chemistry projects aimed at discovering new bioactive molecules.

In recent years, the demand for brominated aromatic compounds like 2-(6-bromo-1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol has surged, driven by advancements in drug discovery and material science. The compound's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it a preferred choice for constructing complex molecular architectures. Additionally, its potential role in neuroprotective agents has sparked interest among neuroscientists investigating treatments for neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic perspective, 2-(6-bromo-1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol is typically prepared through multi-step organic reactions, including bromination and reduction processes. The purity and yield of this compound are critical for its subsequent applications, prompting rigorous quality control measures during production. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and validate its chemical identity.

The growing emphasis on green chemistry and sustainable practices has also influenced the synthesis and use of 2-(6-bromo-1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol. Researchers are exploring eco-friendly alternatives to traditional bromination methods, such as catalytic bromination and microwave-assisted synthesis, to minimize environmental impact. These innovations align with the broader industry trend toward reducing hazardous waste and improving atom economy.

Beyond its pharmaceutical applications, 2-(6-bromo-1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol has found utility in agrochemical research. Its structural motif is present in certain pesticides and herbicides, where it contributes to the compounds' efficacy and selectivity. This dual applicability in human health and agriculture underscores its importance in modern chemical research.

In conclusion, 2-(6-bromo-1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol (CAS No. 97903-01-0) is a multifaceted compound with broad relevance in drug development, organic synthesis, and material science. Its unique properties and adaptability make it a subject of ongoing investigation, particularly in the context of neurodegenerative disease research and sustainable chemistry. As scientific advancements continue, this compound is poised to play an even more prominent role in addressing some of the most pressing challenges in chemistry and medicine.